BU08028
Overview
Description
BU08028 is a mixed mu opioid peptide (MOP)/nociceptin-orphanin FQ peptide (NOP) receptor agonist. BU08028 is a novel orvinol analog and a safe opioid analgesic without abuse liability in primates.
Scientific Research Applications
Antinociceptive and Analgesic Properties
BU08028 has been studied for its potent opioid analgesic properties without addictive and respiratory adverse effects. Ding et al. (2016) in their study published in the Proceedings of the National Academy of Sciences found that BU08028 targets a combination of classical and nonclassical opioid receptors in monkeys. It exhibits full antinociception and antihypersensitivity without reinforcing effects, respiratory depression, or acute physical dependence. This study is significant in providing a translational bridge for such ligands as effective analgesics without safety and abuse liability concerns (Ding et al., 2016).
Therapeutic Potential as an Analgesic
In another study, Ding et al. (2015) reported in The FASEB Journal that BU08028, a buprenorphine analog, displays improved binding affinity and efficacy on nociceptin/orphanin FQ peptide (NOP) receptors compared to buprenorphine. Systemic administration of BU08028 in rhesus monkeys produced antinociception against acute thermal nociception and capsaicin-induced thermal allodynia. Importantly, BU08028 did not compromise physiological functions such as respiration and cardiovascular activities. These findings support the therapeutic potential of ligands with mixed MOP/NOP actions as innovative analgesics in humans (Ding et al., 2015).
Behavioral and Pharmacological Profile
Khroyan et al. (2011) in the Journal of Pharmacology and Experimental Therapeutics explored BU08028 in mouse models of acute pain and cocaine-induced reward. They found that BU08028 is a potent, long-lasting analgesic with increased locomotor activity and significant conditioned place preference, suggesting a possible role in modifying drug abuse medication profiles. Their research indicates that the partial agonist activity at both NOP and μ receptors of BU08028 may offer a unique profile for therapeutic applications (Khroyan et al., 2011).
properties
CAS RN |
1333904-22-5 |
|---|---|
Product Name |
BU08028 |
Molecular Formula |
C30H43NO4 |
Molecular Weight |
481.68 |
IUPAC Name |
(2S)-2-[(5R,6R,7R,14S)-N-cyclopropylmethyl-4,5-epoxy-6,14-ethano-3-hydroxy-6-methoxymorphinan-7-yl]-3,3-dimethylpentan-2-ol |
InChI |
InChI=1S/C30H43NO4/c1-6-26(2,3)27(4,33)21-16-28-11-12-30(21,34-5)25-29(28)13-14-31(17-18-7-8-18)22(28)15-19-9-10-20(32)24(35-25)23(19)29/h9-10,18,21-22,25,32-33H,6-8,11-17H2,1-5H3/t21-,22-,25-,27+,28-,29+,30-/m1/s1 |
InChI Key |
HBENZIXOGRCSQN-VQWWACLZSA-N |
SMILES |
C[C@](O)([C@@H]1[C@](OC)(CC2)[C@@]3([H])[C@]45C6=C(O3)C(O)=CC=C6C[C@@H](N(CC7CC7)CC5)[C@@]42C1)C(C)(C)CC |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
BU08028; BU 08028; BU-08028. |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(4-Amino-4'-Fluoro[1,1'-Biphenyl]-3-Yl)oxane-4-Carboxamide](/img/structure/B606349.png)
![N-[2-amino-5-(4-pyridinyl)phenyl]-1-pyrrolidinecarboxamide](/img/structure/B606355.png)
